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Compound of Interest

Compound Name: Umuhengerin

Cat. No.: B1211357 Get Quote

An In-depth Technical Guide to Umuhengerin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

biological activities of Umuhengerin, a methoxy flavonoid with demonstrated neuroprotective

effects. The information presented is collated from publicly available scientific literature and

databases, intended to support further research and development initiatives.

Chemical Structure and Identification
Umuhengerin is a flavonoid compound that has been isolated from various plant species,

including Psiadia punctulata, Gardenia jasminoides, Murraya paniculata, and Lantana trifolia[1]

[2]. Its chemical identity is well-established and characterized by the following identifiers:

IUPAC Name: 5-hydroxy-6,7-dimethoxy-2-(3,4,5-trimethoxyphenyl)chromen-4-one[1]

Molecular Formula: C₂₀H₂₀O₈[1]

Molecular Weight: 388.4 g/mol [1]

PubChem CID: 73648[1]

CAS Number: 29215-55-2[1]

Chemical Structure:
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Umuhengerin 2D Structure

Figure 1: 2D chemical structure of Umuhengerin. Source: PubChem[1]

Quantitative Data on Neuroprotective Effects
A study by Sirwi et al. (2021) investigated the neuroprotective effects of Umuhengerin in a

streptozotocin (STZ)-induced sporadic Alzheimer's disease (SAD) mouse model. The key

quantitative findings from this study are summarized below.

Table 1: Effect of Umuhengerin on Behavioral Parameters in the Morris Water Maze Test[2][3]

Treatment Group Mean Escape Latency (s)
Time in Target Quadrant
(s)

Control Data not explicitly provided Data not explicitly provided

STZ
Significantly increased vs.

control

Significantly decreased vs.

control

STZ + Umuhengerin (30

mg/kg)

Significantly decreased vs.

STZ
Significantly increased vs. STZ

STZ + Donepezil (2.5 mg/kg)
Significantly decreased vs.

STZ
Significantly increased vs. STZ

Table 2: Effect of Umuhengerin on Brain Oxidative Stress Markers[2][3][4]

Biomarker STZ Group STZ + Umuhengerin Group

Malondialdehyde (MDA) Increased Prominently reduced

Hydrogen Peroxide (H₂O₂) Increased Prominently reduced

Reduced Glutathione (GSH) Reduced Elevated

Heme Oxygenase-1 (HO-1) Reduced Elevated

Nrf2 Prominently decreased Notable rise in expression

Keap-1 Upregulated Downregulated
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Table 3: Effect of Umuhengerin on Neuroinflammation and Alzheimer's Disease Pathological

Markers[2][3][5]

Biomarker STZ Group STZ + Umuhengerin Group

Tumor Necrosis Factor-alpha

(TNF-α)
Increased Prominently reduced

Nuclear Factor kappa beta

(NF-Kβp65)
Increased Marked downregulation

Inhibitor kappa beta alpha

protein (IKβα)
Decreased

Noticeable increment in

expression

Acetylcholinesterase (AChE)

activity
Increased Diminished

β-secretase protein expression Increased Diminished

Experimental Protocols
The following methodologies are based on the study by Sirwi et al. (2021) investigating

Umuhengerin in an STZ-induced mouse model of Alzheimer's disease.[5]

3.1. Animal Model and Drug Administration

Animal Model: A sporadic Alzheimer's disease (SAD) model was induced in mice via a single

intracerebroventricular (ICV) injection of streptozotocin (STZ) at a dose of 3 mg/kg.[5]

Treatment Groups:

Control group: Received ICV saline and oral vehicle.

STZ group: Received a single ICV injection of STZ.

Umuhengerin group: Received a single ICV STZ injection followed by daily oral

administration of Umuhengerin (30 mg/kg) for 21 days.[5]
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Donepezil group: Received a single ICV STZ injection followed by daily oral administration

of Donepezil (2.5 mg/kg) for 21 days, serving as a positive control.[5]

3.2. Behavioral Assessment: Morris Water Maze

The Morris water maze test was conducted to evaluate cognitive enhancement.[5] The test

involves training mice to find a hidden platform in a pool of water. The mean escape latency

(time to find the platform) and the time spent in the target quadrant where the platform was

previously located are measured to assess spatial learning and memory.[2][3]

3.3. Biochemical and Molecular Analysis

Oxidative Stress Markers: Brain levels of MDA, H₂O₂, GSH, and HO-1 were estimated using

mouse ELISA kits.[5]

Inflammatory Markers: Brain content of TNF-α was measured using mouse ELISA kits.[5]

Western Blot Analysis: Protein expression levels of Nrf2, Keap-1, NF-Kβp65, IKβα, and β-

secretase in brain tissue were determined by Western blot analysis.[5]

Enzyme Activity: Acetylcholinesterase (AChE) activity in the brain was measured.[5]

3.4. Histopathological Examination

Brain tissues were subjected to histopathological examination to assess neuronal damage and

amyloid plaque deposition.[4][5]

Signaling Pathways and Experimental Workflows
4.1. Umuhengerin's Effect on the Nrf2 Signaling Pathway

Umuhengerin has been shown to modulate the Nrf2 signaling pathway, a key regulator of the

cellular antioxidant response.[3] In the STZ-induced Alzheimer's disease model, Umuhengerin
treatment leads to the upregulation of Nrf2 and the downregulation of its inhibitor, Keap-1.[3][5]

This activation of the Nrf2 pathway results in an increased expression of antioxidant enzymes

like HO-1, contributing to the reduction of oxidative stress.[2][3]
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Caption: Umuhengerin's modulation of the Nrf2 antioxidant pathway.

4.2. Umuhengerin's Effect on the NF-Kβ Signaling Pathway

Umuhengerin also demonstrates anti-inflammatory effects by targeting the NF-Kβ signaling

pathway.[3] In the STZ-induced model, Umuhengerin treatment resulted in a marked

downregulation of the pro-inflammatory transcription factor NF-Kβp65 and an increase in the

expression of its inhibitor, IKβα.[3][5] This inhibition of the NF-Kβ pathway leads to a reduction

in the production of inflammatory cytokines like TNF-α.[2][3]
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Caption: Umuhengerin's inhibitory effect on the NF-Kβ inflammatory pathway.

4.3. Experimental Workflow for Evaluating Neuroprotective Effects

The overall experimental design to assess the neuroprotective properties of Umuhengerin can

be summarized in the following workflow.
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Caption: Experimental workflow for assessing Umuhengerin's neuroprotective effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What is the chemical structure of Umuhengerin?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211357#what-is-the-chemical-structure-of-
umuhengerin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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